Hydrogen Iodide (57per cent w/w in H2O)

• CAS No.: 10034-85-2
• Product Name: Hydrogen Iodide (57per cent w/w in H2O)
• Molecular Formula: I2; HI
• Molecular Weight: 127.9124 g/mol
• IUPAC Name: hydron;iodide
• Standard InChI: InChI=1S/HI/h1H
• Standard InChIKey: XMBWDFGMSWQBCA-UHFFFAOYSA-N
• SMILES: [H+].[I-]
• Canonical SMILES: [H+].[I-]
• Boiling Point: -35.1 °C at 760 mm Hg; 184 °C; -35.5 °C
• Colorform: Colorless gas; fumes in moist ai
• Density: 5.66 g/L at 0 °C; 5.23 g/L at 25 °C; Relative density (water = 1): 4.9
• Melting Point: -50.8 °C; 114 °C
• Physical Description: Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue.; Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket.; Liquid; Solid; BLUISH BLACK OR DARK PURPLE CRYSTALS WITH PUNGENT ODOUR.; COLOURLESS COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.
• Description: Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue.; Iodine I-125 is a radioactive isotope of iodine, a nonmetallic element of the halogen group. With a half-life of 60 days, iodine 125 occurs naturally and can be produced artificially. This agent has both therapeutic and diagnostic uses, particularly in thyroid disease. (NCI04); Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket.
• Shelf Life: DECOMP BY LIGHT; FUMES IN MOIST AIR
• Solubility: Extremely soluble in water; 234 g/100 g water at 10 °C; 900 g/100 g water at 0 °C; Solubility in water, g/100ml at 20 °C: 0.03; Solubility in water, g/100ml at 20 °C: 42 (good)
• Synonyms: Anhydrous Hydriodic Acid; Hydrogen Monoiodide; Hydriodic Acid
• Vapor Density: 4.4 (Air = 1); Relative vapor density (air = 1): 8.8; Relative vapor density (air = 1): 4.4
• Vapor Pressure: 5,938 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.04; Vapor pressure, kPa at ? °C: 733
• PubChem Compound: 21844680
• Last Modified: Nov 11 2021